N-1,3-benzodioxol-5-yl-N'-[3-chloro-4-(difluoromethoxy)phenyl]urea

• IUPAC Name: 1-(1,3-benzodioxol-5-yl)-3-[3-chloro-4-(difluoromethoxy)phenyl]urea
• InChI: InChI=1S/C15H11ClF2N2O4/c16-10-5-8(1-3-11(10)24-14(17)18)19-15(21)20-9-2-4-12-13(6-9)23-7-22-12/h1-6,14H,7H2,(H2,19,20,21)
• InChI Key: QNPKIXVXWHBWMY-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)NC3=CC(=C(C=C3)OC(F)F)Cl
• Molecular Formula: C15H11ClF2N2O4
• Molecular Weight: 356.71 g/mol

Description

N-1,3-benzodioxol-5-yl-N'-[3-chloro-4-(difluoromethoxy)phenyl]urea, also known as BCF-34, is a novel chemical compound that has gained significant attention in the field of scientific research. BCF-34 is a urea derivative and is structurally similar to other urea-based compounds that have been used in the development of various drugs. BCF-34 has been found to exhibit potential as a therapeutic agent for the treatment of various diseases.

Mechanism of Action

The exact mechanism of action of N-1,3-benzodioxol-5-yl-N'-[3-chloro-4-(difluoromethoxy)phenyl]urea is not fully understood. However, it has been suggested that N-1,3-benzodioxol-5-yl-N'-[3-chloro-4-(difluoromethoxy)phenyl]urea exerts its anti-inflammatory and anti-cancer effects by inhibiting the activity of various enzymes and signaling pathways involved in these processes. N-1,3-benzodioxol-5-yl-N'-[3-chloro-4-(difluoromethoxy)phenyl]urea has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory prostaglandins. N-1,3-benzodioxol-5-yl-N'-[3-chloro-4-(difluoromethoxy)phenyl]urea has also been found to inhibit the activity of various kinases, including mitogen-activated protein kinases (MAPKs) and phosphoinositide 3-kinase (PI3K), which are involved in cell proliferation and survival.
Biochemical and Physiological Effects:
N-1,3-benzodioxol-5-yl-N'-[3-chloro-4-(difluoromethoxy)phenyl]urea has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that N-1,3-benzodioxol-5-yl-N'-[3-chloro-4-(difluoromethoxy)phenyl]urea inhibits the growth of cancer cells by inducing apoptosis, a process of programmed cell death. N-1,3-benzodioxol-5-yl-N'-[3-chloro-4-(difluoromethoxy)phenyl]urea has also been found to inhibit the migration and invasion of cancer cells, which are important processes involved in cancer metastasis. In addition, N-1,3-benzodioxol-5-yl-N'-[3-chloro-4-(difluoromethoxy)phenyl]urea has been shown to reduce the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

N-1,3-benzodioxol-5-yl-N'-[3-chloro-4-(difluoromethoxy)phenyl]urea has several advantages as a potential therapeutic agent. It exhibits potent anti-inflammatory and anti-cancer activity, making it a promising candidate for the treatment of various diseases. N-1,3-benzodioxol-5-yl-N'-[3-chloro-4-(difluoromethoxy)phenyl]urea is also relatively easy to synthesize, making it readily available for research purposes. However, there are also limitations to using N-1,3-benzodioxol-5-yl-N'-[3-chloro-4-(difluoromethoxy)phenyl]urea in lab experiments. For example, the exact mechanism of action of N-1,3-benzodioxol-5-yl-N'-[3-chloro-4-(difluoromethoxy)phenyl]urea is not fully understood, which makes it difficult to optimize its use as a therapeutic agent. In addition, the toxicity and pharmacokinetic properties of N-1,3-benzodioxol-5-yl-N'-[3-chloro-4-(difluoromethoxy)phenyl]urea have not been extensively studied, which may limit its potential clinical applications.

Future Directions

There are several future directions for the research on N-1,3-benzodioxol-5-yl-N'-[3-chloro-4-(difluoromethoxy)phenyl]urea. One area of interest is the development of more potent and selective analogs of N-1,3-benzodioxol-5-yl-N'-[3-chloro-4-(difluoromethoxy)phenyl]urea. This could be achieved by modifying the chemical structure of N-1,3-benzodioxol-5-yl-N'-[3-chloro-4-(difluoromethoxy)phenyl]urea to enhance its activity and selectivity. Another area of interest is the evaluation of the toxicity and pharmacokinetic properties of N-1,3-benzodioxol-5-yl-N'-[3-chloro-4-(difluoromethoxy)phenyl]urea in animal models. This could provide valuable information on the safety and efficacy of N-1,3-benzodioxol-5-yl-N'-[3-chloro-4-(difluoromethoxy)phenyl]urea as a potential therapeutic agent. Finally, the development of novel drug delivery systems for N-1,3-benzodioxol-5-yl-N'-[3-chloro-4-(difluoromethoxy)phenyl]urea could improve its bioavailability and therapeutic efficacy.

Scientific Research Applications

N-1,3-benzodioxol-5-yl-N'-[3-chloro-4-(difluoromethoxy)phenyl]urea has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-viral properties. N-1,3-benzodioxol-5-yl-N'-[3-chloro-4-(difluoromethoxy)phenyl]urea has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and prostate cancer. It has also been found to exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. N-1,3-benzodioxol-5-yl-N'-[3-chloro-4-(difluoromethoxy)phenyl]urea has also been shown to possess anti-viral activity against the hepatitis C virus.